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Welcome to the technical support center for UnyLinker 12. This guide is designed for
researchers, scientists, and drug development professionals to address common issues related
to the cleavage of UnyLinker 12, ensuring successful release of your synthesized
oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What is UnyLinker 12 and what is its primary application?

UnyLinker 12 is a universal linker molecule developed for the efficient and scalable solid-
phase synthesis of oligonucleotides.[1][2][3] Its rigid structure allows for clean and fast
cleavage to release the desired oligonucleotide product.[2][4] It is compatible with various
oligonucleotide chemistries, including 2'-deoxy, 2'-O-methyl, 2'-O-methoxyethyl, and Locked
Nucleic Acids (LNA).[2][4]

Q2: What is the standard protocol for cleaving UnyLinker 127

The standard and widely cited method for cleaving UnyLinker 12 and deprotecting the
oligonucleotide is through treatment with aqueous ammonia.[2][4][5] The geometry of the
UnyLinker molecule is designed for efficient cleavage under these standard conditions.[2][4][5]
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Q3: What are potential causes for incomplete cleavage of UnyLinker 127

Incomplete cleavage can result in the desired oligonucleotide remaining attached to the solid
support or the presence of linker-related impurities in the final product.[2] Potential causes
include:

Suboptimal Reagent Concentration: The concentration of the cleavage reagent (e.g.,
agueous ammonia) may be too low.

« Insufficient Reaction Time: The duration of the cleavage reaction may not be long enough for
the reaction to go to completion.

e Inadequate Temperature: The reaction temperature may be too low, slowing down the
cleavage kinetics.

e Poor Reagent Quality: The cleavage reagent may have degraded over time.

» Nature of the Oligonucleotide: Certain modified oligonucleotides, such as those with a 3'
terminal LNA, may exhibit different cleavage kinetics.[6][7]

Troubleshooting Incomplete Cleavage

If you are experiencing incomplete cleavage of UnyLinker 12, consider the following
troubleshooting steps.

Initial Troubleshooting Workflow
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Contact Technical Support
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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